Cas no 1040658-13-6 (4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine
• CAS No: 1040658-13-6
• MF: C₂₀H₁₇N₃S
• MW: 331.434082746506
• CID: 5384038
• Update Time: 2025-05-19

4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[[(2-Methylphenyl)methyl]thio]-2-phenylpyrazolo[1,5-a]pyrazine
• 4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine

• Inchi： 1S/C20H17N3S/c1-15-7-5-6-10-17(15)14-24-20-19-13-18(16-8-3-2-4-9-16)22-23(19)12-11-21-20/h2-13H,14H2,1H3
• InChI Key： CWSKVRLJXHXXML-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC=C3)=NN1C=CN=C2SCC1=CC=CC=C1C

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.69±0.30(Predicted)

Additional information on 4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine

4-{[(2-Methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine: A Comprehensive Overview

The compound with CAS No 1040658-13-6, known as 4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrazines, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates a pyrazolo[1,5-a]pyrazine core, which is a bicyclic system consisting of two fused rings: a pyrazole ring and a pyrazine ring. This core is further substituted with a sulfanyl group attached to a (2-methylphenyl)methyl moiety at the 4-position and a phenyl group at the 2-position.

Recent studies have highlighted the importance of pyrazolopyrazines in drug discovery due to their ability to modulate various biological targets. For instance, research published in 2023 demonstrated that 4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The sulfanyl group plays a crucial role in enhancing the molecule's bioavailability and stability, while the phenyl substituents contribute to its hydrophobicity and ability to interact with protein targets.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core. This is followed by nucleophilic substitution reactions to introduce the sulfanyl and phenyl groups at their respective positions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, leading to higher yields and improved purity of the final product.

In terms of applications, 4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine has shown potential in several therapeutic areas. Preclinical studies have indicated its efficacy in inhibiting tumor growth in animal models, suggesting its potential as an anti-cancer agent. Additionally, this compound has demonstrated anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research conducted in 2023 revealed that it can inhibit the activity of specific tyrosine kinases involved in cancer cell proliferation and survival. This finding has opened new avenues for exploring its role in targeted cancer therapy.

The structural versatility of 4-{[(2-methylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine also makes it an attractive scaffold for further chemical modifications. By altering the substituents on the pyrazolopyrazine core, chemists can potentially develop derivatives with enhanced potency and selectivity for specific biological targets.

In conclusion, CAS No 1040658-13-6 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.